4-(5-Cyclopropylisoxazole-3-carbonyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C14H14N4O3S/c19-12-8-17(4-5-18(12)14-15-3-6-22-14)13(20)10-7-11(21-16-10)9-1-2-9/h3,6-7,9H,1-2,4-5,8H2
• InChI Key: CSIINHSNHMJVHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)N3CCN(C(=O)C3)C4=NC=CS4
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

4-(5-Cyclopropylisoxazole-3-carbonyl)-1-(thiazol-2-yl)piperazin-2-one, also known as CPI-455, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CPI-455 is a small molecule inhibitor that targets the bromodomain and extraterminal (BET) family of proteins, which are involved in the regulation of gene expression.

Scientific Research Applications

Synthesis and Biological Evaluation

Novel derivatives involving isoxazolines and piperazine linked to benzothiazoles have been synthesized, showcasing potent cytotoxic and antineoplastic activities against tumor cells, suggesting their potential as therapeutic agents in cancer treatment (Byrappa et al., 2017). Similarly, urea and thiourea derivatives of piperazine doped with febuxostat have been developed, demonstrating significant antiviral and antimicrobial activities, highlighting their potential in addressing infectious diseases (Reddy et al., 2013).

Anticancer and Antimicrobial Activities

Research into bis(pyrazole-benzofuran) hybrids possessing a piperazine linker has revealed compounds with potent antibacterial efficacies and biofilm inhibition activities, offering a new approach to combating bacterial infections and resistance (Mekky & Sanad, 2020). Furthermore, compounds synthesized from ciprofloxacin derivatives have been explored for their potential in antimicrobial applications, broadening the scope of quinolone-based therapeutics (Yadav & Joshi, 2008).

Antimicrobial and Anti-Proliferative Effects

A novel class of piperazine-based benzothiazolylimino-4-thiazolidinones has been prepared, showing promise as antimicrobial agents with potential for treating various bacterial infections (Patel & Park, 2015). Additionally, microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties has been investigated for their biological activities, including antimicrobial and antilipase effects, suggesting their utility in medicinal chemistry (Başoğlu et al., 2013).